Cas no 2094342-59-1 (2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 2094342-59-1
• MF: C₁₅H₂₂N₂O₄S
• MW: 326.411182880402
• CID: 4637350
• Update Time: 2025-10-21

2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C15H22N2O4S/c1-15(2,3)21-14(20)17-6-4-10(5-7-17)8-12-16-9-11(22-12)13(18)19/h9-10H,4-8H2,1-3H3,(H,18,19)
• InChI Key： AHCHNZYMQLTBCI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CC2=NC=C(C(O)=O)S2)CC1

Additional information on 2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid

Comprehensive Overview of 2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid (CAS No. 2094342-59-1)

2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid (CAS 2094342-59-1) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This molecule features a unique combination of a piperidine ring, a tert-butoxycarbonyl (Boc) protecting group, and a thiazole carboxylic acid moiety, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in kinase inhibitors, protease modulators, and other therapeutic agents targeting metabolic and inflammatory pathways.

The structural complexity of 2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid allows it to serve as a key building block in the synthesis of bioactive molecules. Its Boc-protected piperidine segment enhances solubility and stability, while the thiazole-5-carboxylic acid group offers reactive sites for further derivatization. These properties make it highly valuable in fragment-based drug design (FBDD) and combinatorial chemistry, where precise molecular modifications are critical for optimizing drug candidates.

Recent trends in pharmaceutical R&D highlight the growing demand for heterocyclic compounds like 2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid. With the rise of AI-driven drug discovery platforms, researchers are increasingly searching for "highly functionalized thiazole derivatives" and "Boc-protected piperidine intermediates" to accelerate lead optimization. This compound aligns perfectly with these needs, offering a balance of reactivity and stability for modern medicinal chemistry workflows.

From a synthetic chemistry perspective, CAS 2094342-59-1 demonstrates excellent compatibility with common coupling reagents such as HATU and EDCI, enabling efficient amide bond formation. Its carboxylic acid functionality allows for straightforward conjugation with amines, alcohols, and other nucleophiles, making it a preferred choice for peptide mimetics and small-molecule probe development. Additionally, the Boc group can be selectively deprotected under mild acidic conditions, offering orthogonal protection strategies in multi-step syntheses.

The pharmaceutical industry's focus on targeted therapies has increased the relevance of 2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid in developing kinase inhibitors. Recent publications have explored its incorporation into molecules targeting PI3K, mTOR, and other clinically relevant pathways. This aligns with current Google search trends where queries like "kinase inhibitor thiazole scaffolds" and "Boc-piperidine building blocks for drug discovery" show growing interest among medicinal chemists.

Quality control of 2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid typically involves HPLC purity analysis, mass spectrometry confirmation, and NMR characterization. The compound's stability under various storage conditions (typically recommended at -20°C under inert atmosphere) makes it suitable for long-term research projects. Suppliers often provide detailed certificates of analysis (CoA) to ensure batch-to-batch consistency for sensitive pharmaceutical applications.

From a market perspective, the demand for CAS 2094342-59-1 has shown steady growth, particularly from contract research organizations (CROs) and academic laboratories engaged in hit-to-lead optimization. The global expansion of pharmaceutical outsourcing has created new opportunities for specialized intermediates like this thiazole-piperidine hybrid compound. Industry reports suggest increasing procurement of such building blocks for COVID-19 related research, particularly in studies investigating host-pathogen interactions and viral protease inhibition.

Environmental and safety considerations for handling 2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during manipulation. The compound's carboxylic acid group requires attention to potential irritation, emphasizing the importance of working in well-ventilated areas or fume hoods.

Future research directions for 2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid may explore its utility in PROTAC (proteolysis targeting chimera) development and other emerging therapeutic modalities. The compound's modular structure allows for conjugation with E3 ligase ligands, addressing the pharmaceutical industry's growing interest in targeted protein degradation. Such applications position this molecule as a valuable asset in next-generation drug discovery platforms.

In conclusion, 2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid (CAS 2094342-59-1) represents a sophisticated chemical tool with broad applicability in modern drug development. Its unique structural features cater to current trends in medicinal chemistry while offering flexibility for innovative therapeutic approaches. As pharmaceutical research continues to evolve toward more targeted and complex molecules, intermediates like this will remain essential for advancing small-molecule therapeutics.